Cas no 1004451-62-0 (methyl 2-(5-amino-3-methyl-1H-pyrazol-1-yl)acetate)

• Product Name: methyl 2-(5-amino-3-methyl-1H-pyrazol-1-yl)acetate
• CAS No: 1004451-62-0
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• MDL: MFCD06739350
• CID: 2109192
• PubChem ID: 7176028
• Update Time: 2025-11-01

methyl 2-(5-amino-3-methyl-1H-pyrazol-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(5-amino-3-methyl-1H-pyrazol-1-yl)acetate
• F2198-5871
• (5-Amino-3-methyl-pyrazol-1-yl)-acetic acid methyl ester
• EN300-230396
• methyl (5-amino-3-methyl-1H-pyrazol-1-yl)acetate
• CS-0282682
• 1004451-62-0
• AKOS000313074
• STK350469
• DA-16502
• methyl2-(5-amino-3-methyl-1H-pyrazol-1-yl)acetate
• methyl 2-(5-amino-3-methylpyrazol-1-yl)acetate
• SCHEMBL6516159

• MDL： MFCD06739350
• Inchi： 1S/C7H11N3O2/c1-5-3-6(8)10(9-5)4-7(11)12-2/h3H,4,8H2,1-2H3
• InChI Key： XDWSYJRFBGRNMZ-UHFFFAOYSA-N
• SMILES： O(C)C(CN1C(=CC(C)=N1)N)=O

Computed Properties

• Exact Mass: 169.085126602Da
• Monoisotopic Mass: 169.085126602Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 70.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 2-(5-amino-3-methyl-1H-pyrazol-1-yl)acetate

Methyl 2-(5-Amino-3-methyl-1H-pyrazol-1-yl)acetate: A Comprehensive Overview

Methyl 2-(5-amino-3-methyl-1H-pyrazol-1-yl)acetate (CAS No. 1004451-62-0) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound, often referred to as MAA for brevity, has garnered attention due to its unique structural properties and biological activities. In this article, we will delve into the chemical structure, synthesis methods, biological applications, and recent research advancements related to methyl 2-(5-amino-3-methyl-1H-pyrazol-1-yl)acetate.

Chemical Structure and Properties

Methyl 2-(5-amino-3-methyl-1H-pyrazol-1-yl)acetate is a derivative of pyrazole, a five-membered heterocyclic compound with two nitrogen atoms. The molecular formula of MAA is C₈H₁₃N₃O₂, and its molecular weight is approximately 183.20 g/mol. The compound features a methyl group attached to the pyrazole ring and an acetate ester moiety. These structural elements contribute to its stability and reactivity in various chemical reactions.

The pyrazole ring in MAA is known for its ability to form hydrogen bonds, which can enhance the compound's solubility in polar solvents. Additionally, the presence of the amino group provides opportunities for further functionalization and derivatization, making MAA a valuable intermediate in organic synthesis.

Synthesis Methods

The synthesis of methyl 2-(5-amino-3-methyl-1H-pyrazol-1-yl)acetate can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of methyl acrylate with 5-amino-3-methylpyrazole in the presence of a suitable catalyst. This reaction typically proceeds via a Michael addition followed by an intramolecular cyclization.

Another approach involves the reaction of 2-chloroacetic acid methyl ester with 5-amino-3-methylpyrazole in a basic medium. This method is advantageous due to its simplicity and high yield. Recent studies have also explored the use of green chemistry principles to develop more environmentally friendly synthesis methods for MAA.

Biological Applications

Methyl 2-(5-amino-3-methyl-1H-pyrazol-1-yl)acetate has shown promise in various biological applications, particularly in the field of medicinal chemistry. One of the key areas of interest is its potential as a lead compound for drug discovery. Research has demonstrated that MAA exhibits significant anti-inflammatory and analgesic properties, making it a candidate for the development of new therapeutic agents.

In addition to its pharmacological effects, MAA has been studied for its role in modulating enzyme activity. For example, it has been shown to inhibit certain enzymes involved in inflammatory pathways, such as cyclooxygenase (COX). This inhibition can help reduce inflammation and pain, making MAA a valuable tool in the treatment of conditions like arthritis.

Recent Research Advancements

The field of research surrounding methyl 2-(5-amino-3-methyl-1H-pyrazol-1-yl)acetate is rapidly evolving. Recent studies have focused on optimizing the synthesis methods to improve yield and purity while minimizing environmental impact. For instance, researchers at the University of California have developed a novel catalytic system that significantly enhances the efficiency of MAA production.

In terms of biological applications, ongoing clinical trials are evaluating the safety and efficacy of MAA-based drugs for treating chronic pain and inflammation. Preliminary results have been promising, with patients reporting reduced symptoms and improved quality of life. These findings underscore the potential of MAA as a therapeutic agent and highlight the need for further research to fully understand its mechanisms of action.

Conclusion

Methyl 2-(5-amino-3-methyl-1H-pyrazol-1-yl)acetate (CAS No. 1004451-62-0) is a multifaceted compound with significant potential in both chemical synthesis and pharmaceutical applications. Its unique structural properties make it an attractive intermediate for organic synthesis, while its biological activities suggest promising therapeutic uses. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying MAA's importance in the scientific community.